Cas no 904295-56-3 ((1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate)
(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- (1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate
- (1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)-2,3-DIHYDRO-1H-INDEN-2-YLMETHANESULFONATE
- MFCD30491325
- 904295-56-3
- (1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE
- SCHEMBL5728987
- (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate
-
- MDL: MFCD30491325
- Inchi: 1S/C15H21NO5S/c1-15(2,3)20-14(17)16-13-11-8-6-5-7-10(11)9-12(13)21-22(4,18)19/h5-8,12-13H,9H2,1-4H3,(H,16,17)/t12-,13+/m1/s1
- InChI Key: CGXCOKLWNSZOMM-OLZOCXBDSA-N
- SMILES: S(C)(=O)(=O)O[C@@H]1CC2C=CC=CC=2[C@@H]1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 327.11404394g/mol
- Monoisotopic Mass: 327.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 90.1Ų
(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB494828-250mg |
(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; . |
904295-56-3 | 250mg |
€437.10 | 2025-04-15 | ||
| abcr | AB494828-1g |
(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; . |
904295-56-3 | 1g |
€1011.30 | 2025-04-15 | ||
| abcr | AB494828-250 mg |
(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; . |
904295-56-3 | 250mg |
€430.90 | 2023-06-15 | ||
| abcr | AB494828-1 g |
(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; . |
904295-56-3 | 1g |
€995.90 | 2023-06-15 | ||
| 1PlusChem | 1P024XPV-250mg |
(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE |
904295-56-3 | 95% | 250mg |
$300.00 | 2024-04-20 | |
| 1PlusChem | 1P024XPV-1g |
(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE |
904295-56-3 | 95% | 1g |
$717.00 | 2024-04-20 | |
| 1PlusChem | 1P024XPV-5g |
(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE |
904295-56-3 | 95% | 5g |
$2760.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748407-1g |
(1s,2r)-1-((Tert-butoxycarbonyl)amino)-2,3-dihydro-1h-inden-2-yl methanesulfonate |
904295-56-3 | 98% | 1g |
¥5359.00 | 2024-04-26 | |
| Ambeed | A989352-250mg |
(1S,2R)-1-(tert-butoxycarbonylamino)- 2,3-dihydro-1h-inden-2-yl methanesulfonate |
904295-56-3 | 95% | 250mg |
$333.0 | 2025-04-15 | |
| Ambeed | A989352-250mg |
(1S,2R)-1-(tert-butoxycarbonylamino)- 2,3-dihydro-1h-inden-2-yl methanesulfonate |
904295-56-3 | 95% | 250mg |
$333.0 | 2025-04-15 |
(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate
Latest Research Briefing on (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL Methanesulfonate (CAS: 904295-56-3)
The compound (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate (CAS: 904295-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on its role in asymmetric synthesis and its potential applications in drug discovery.
One of the key advancements in the utilization of this compound is its application in the synthesis of novel HIV-1 protease inhibitors. Researchers have demonstrated that the chiral integrity of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate is crucial for achieving high enantioselectivity in the final drug candidates. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the multi-step synthesis of a potent protease inhibitor, showcasing its stability and reactivity under various conditions.
In addition to its role in antiviral drug development, this compound has also been investigated for its potential in cancer therapeutics. Recent preclinical studies have explored its incorporation into small-molecule inhibitors targeting specific oncogenic pathways. The methanesulfonate group in particular has been noted for its ability to enhance the solubility and bioavailability of these inhibitors, making it a valuable moiety in drug design.
From a synthetic chemistry perspective, advancements in the large-scale production of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate have been reported. A 2022 patent application detailed an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in its industrial-scale synthesis. This development is expected to facilitate broader application of the compound in pharmaceutical manufacturing.
Looking ahead, researchers are exploring the potential of this compound in the development of next-generation therapeutics for neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate may exhibit neuroprotective properties, opening new avenues for Alzheimer's and Parkinson's disease research. Further investigations are underway to elucidate its mechanism of action and therapeutic potential in this context.
904295-56-3 ((1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)